N-[2-(3,4-dimethoxyphenyl)ethyl]-4,7-dimethylquinolin-2-amine

• IUPAC Name: N-[2-(3,4-dimethoxyphenyl)ethyl]-4,7-dimethylquinolin-2-amine
• InChI: InChI=1S/C21H24N2O2/c1-14-5-7-17-15(2)12-21(23-18(17)11-14)22-10-9-16-6-8-19(24-3)20(13-16)25-4/h5-8,11-13H,9-10H2,1-4H3,(H,22,23)
• InChI Key: QYFLTDDMHCBAMJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)C(=CC(=N2)NCCC3=CC(=C(C=C3)OC)OC)C
• Molecular Formula: C21H24N2O2
• Molecular Weight: 336.4 g/mol

Description

N-[2-(3,4-dimethoxyphenyl)ethyl]-4,7-dimethylquinolin-2-amine, also known as DMQX, is a synthetic compound that has been extensively studied for its potential therapeutic applications in neurological disorders. DMQX belongs to the class of quinoline derivatives and is a non-competitive antagonist of the ionotropic glutamate receptor, specifically the AMPA receptor.

Mechanism of Action

N-[2-(3,4-dimethoxyphenyl)ethyl]-4,7-dimethylquinolin-2-amine is a non-competitive antagonist of the AMPA receptor, which is a subtype of the ionotropic glutamate receptor. The AMPA receptor is involved in the fast excitatory neurotransmission in the central nervous system. N-[2-(3,4-dimethoxyphenyl)ethyl]-4,7-dimethylquinolin-2-amine binds to the AMPA receptor and blocks the ion channel, thereby reducing the excitatory neurotransmission.
Biochemical and Physiological Effects:
N-[2-(3,4-dimethoxyphenyl)ethyl]-4,7-dimethylquinolin-2-amine has been shown to have neuroprotective effects in animal models of stroke and traumatic brain injury. N-[2-(3,4-dimethoxyphenyl)ethyl]-4,7-dimethylquinolin-2-amine has also been shown to reduce drug-seeking behavior in animal models of drug addiction. N-[2-(3,4-dimethoxyphenyl)ethyl]-4,7-dimethylquinolin-2-amine has been shown to have anti-inflammatory effects in animal models of neuroinflammation.

Advantages and Limitations for Lab Experiments

N-[2-(3,4-dimethoxyphenyl)ethyl]-4,7-dimethylquinolin-2-amine is a potent and selective non-competitive antagonist of the AMPA receptor, which makes it a valuable tool for studying the role of the AMPA receptor in neurological disorders. However, N-[2-(3,4-dimethoxyphenyl)ethyl]-4,7-dimethylquinolin-2-amine has limited solubility in water, which can make it difficult to use in some experiments.

Future Directions

Future research on N-[2-(3,4-dimethoxyphenyl)ethyl]-4,7-dimethylquinolin-2-amine could focus on its potential therapeutic applications in neurological disorders such as epilepsy, stroke, and neurodegenerative diseases. N-[2-(3,4-dimethoxyphenyl)ethyl]-4,7-dimethylquinolin-2-amine could also be studied for its potential use in treating drug addiction. Further research could also focus on developing more soluble analogs of N-[2-(3,4-dimethoxyphenyl)ethyl]-4,7-dimethylquinolin-2-amine to overcome its limited solubility.

Synthesis Methods

N-[2-(3,4-dimethoxyphenyl)ethyl]-4,7-dimethylquinolin-2-amine can be synthesized through a multi-step process starting from commercially available starting materials. The synthesis involves the reaction of 2,5-dimethyl-3-nitropyridine with 3,4-dimethoxyphenethylamine to form the intermediate product, which is then reduced to yield N-[2-(3,4-dimethoxyphenyl)ethyl]-4,7-dimethylquinolin-2-amine. The final product is purified through recrystallization to obtain a white crystalline powder.

Scientific Research Applications

N-[2-(3,4-dimethoxyphenyl)ethyl]-4,7-dimethylquinolin-2-amine has been extensively studied for its potential therapeutic applications in neurological disorders such as epilepsy, stroke, and neurodegenerative diseases. N-[2-(3,4-dimethoxyphenyl)ethyl]-4,7-dimethylquinolin-2-amine has been shown to have neuroprotective effects in animal models of stroke and traumatic brain injury. N-[2-(3,4-dimethoxyphenyl)ethyl]-4,7-dimethylquinolin-2-amine has also been studied for its potential use in treating drug addiction, as it has been shown to reduce drug-seeking behavior in animal models.